molecular formula C20H23IO2 B1222627 17alpha-Iodoethynylestradiol CAS No. 70761-64-7

17alpha-Iodoethynylestradiol

Cat. No.: B1222627
CAS No.: 70761-64-7
M. Wt: 422.3 g/mol
InChI Key: BFZXFQZXTCAFIG-WYGKVCCSSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

17alpha-Iodoethynylestradiol is a synthetic steroidal estrogen derivative characterized by an iodoethynyl (-C≡CI) substituent at the 17-alpha position of the estradiol backbone.

Properties

CAS No.

70761-64-7

Molecular Formula

C20H23IO2

Molecular Weight

422.3 g/mol

IUPAC Name

(8R,9S,13S,14S)-17-(2-iodoethynyl)-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol

InChI

InChI=1S/C20H23IO2/c1-19-8-6-16-15-5-3-14(22)12-13(15)2-4-17(16)18(19)7-9-20(19,23)10-11-21/h3,5,12,16-18,22-23H,2,4,6-9H2,1H3/t16-,17-,18+,19+,20?/m1/s1

InChI Key

BFZXFQZXTCAFIG-WYGKVCCSSA-N

SMILES

CC12CCC3C(C1CCC2(C#CI)O)CCC4=C3C=CC(=C4)O

Isomeric SMILES

C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2(C#CI)O)CCC4=C3C=CC(=C4)O

Canonical SMILES

CC12CCC3C(C1CCC2(C#CI)O)CCC4=C3C=CC(=C4)O

Synonyms

17 alpha-iodoethynylestradiol
I-EE2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

Key structural differences among 17alpha-Iodoethynylestradiol and related compounds include:

Compound Molecular Formula Molecular Weight (g/mol) 17-Substituent
17alpha-Iodoethynylestradiol* C₁₈H₂₃IO₂ ~421.9 Iodoethynyl (-C≡CI)
17-alpha-Estradiol C₁₈H₂₄O₂ 272.4 Hydroxyl (-OH)
Ethinylestradiol C₂₀H₂₄O₂ 296.4 Ethynyl (-C≡CH)
17α-Dihydroequilenin C₁₈H₂₀O₂ 268.35 Ethynyl (-C≡CH)

*Calculated based on ethinylestradiol’s structure (C₂₀H₂₄O₂, ) with iodine substitution.

Data Tables

Table 1: Structural and Functional Comparison

Parameter 17alpha-Iodoethynylestradiol 17-alpha-Estradiol Ethinylestradiol
Molecular Weight 421.9 272.4 296.4
Estrogenic Potency Hypothetically low 25x weaker than beta High (contraceptive)
Primary Use Research/therapeutic探索 Androgenetic alopecia Oral contraceptives
Carcinogenicity Unknown None reported Category 1A

Discussion of Research Findings

  • Ethinylestradiol : Analytical methods (e.g., HPLC-MS) are critical due to its ultra-trace plasma levels. Derivatization with dansyl chloride enhances detection sensitivity .
  • 17-alpha-Estradiol : Its weak ER binding allows selective 5-alpha reductase inhibition without systemic estrogenic effects, making it suitable for topical alopecia treatments .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.